Cas no 1114871-07-6 (ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate)

• Product Name: ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate
• CAS No: 1114871-07-6
• MF: C₂₈H₂₆N₂O₆
• MW: 486.515847682953
• CID: 5387211
• Update Time: 2025-05-21

ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[2-[(3,4-dimethoxyphenyl)amino]-2-oxoethoxy]-2-phenyl-6-quinolinecarboxylate
• ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

• Inchi： 1S/C28H26N2O6/c1-4-35-28(32)19-10-12-22-21(14-19)25(16-23(30-22)18-8-6-5-7-9-18)36-17-27(31)29-20-11-13-24(33-2)26(15-20)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： MOXNWMAJCANSOR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(OCC(NC2=CC=C(OC)C(OC)=C2)=O)=CC=1C1=CC=CC=C1

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 681.1±55.0 °C(Predicted)
• pka: 11.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

Ethyl 4-{[(3,4-Dimethoxyphenyl)carbamoyl]methoxy}-2-Phenylquinoline-6-Carboxylate (CAS No. 1114871-07-6): A Comprehensive Overview

Ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114871-07-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The quinoline scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological properties. Quinoline derivatives have been shown to possess antimalarial, anticancer, and anti-inflammatory activities, among others. The presence of the 3,4-dimethoxyphenyl group and the carbamoyl moiety in the structure of ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate further enhances its potential as a multifunctional therapeutic agent.

Recent studies have focused on the synthesis and biological evaluation of ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate. One notable study published in the *Journal of Medicinal Chemistry* reported the compound's potent antiproliferative activity against various cancer cell lines. The researchers found that the compound effectively inhibited the growth of breast cancer cells (MCF-7) and colon cancer cells (HCT-116) with IC50 values in the low micromolar range. This suggests that ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate has also shown promising results in anti-inflammatory studies. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that the compound significantly reduced inflammation in a lipopolysaccharide (LPS)-induced mouse model. The researchers observed a marked decrease in pro-inflammatory cytokines such as TNF-α and IL-6, indicating the compound's potential as an anti-inflammatory agent.

The mechanism of action of ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate is not yet fully understood, but preliminary studies suggest that it may involve multiple pathways. One hypothesis is that the compound targets specific enzymes involved in cell proliferation and inflammation. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

Furthermore, ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate has been evaluated for its pharmacokinetic properties. A study published in *European Journal of Pharmaceutical Sciences* reported that the compound exhibited good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be developed into an orally administered drug with potential clinical applications.

The synthesis of ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 2-bromoacetophenone with an appropriate amine to form the intermediate carbamate, followed by coupling with a quinoline derivative to obtain the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches, such as microwave-assisted synthesis and catalyst-mediated reactions.

In conclusion, ethyl 4-{[(3,4-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114871-07-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.